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Compound of Interest

Compound Name: n-Tetracontane-d82

Cat. No.: B12307479

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling n-Tetracontane-d82. The following
procedures ensure safe handling, storage, and disposal of this compound.

Chemical and Physical Properties

n-Tetracontane-d82 is a deuterated form of n-Tetracontane. Its physical and chemical
properties are largely comparable to its non-deuterated analog.

Property Value

Physical State Solid[1][2]

Appearance White[1][2]

Molecular Formula C40D82

Melting Point 80 -83°C (176 - 181.4 °F)[1]
Solubility Insoluble in water

Stability Stable under normal conditions

Hazard Identification and Personal Protective
Equipment (PPE)
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While n-Tetracontane is not classified as a hazardous substance, adherence to good laboratory
practices is essential to minimize exposure and ensure safety.

Potential Hazards:

e May cause respiratory tract irritation if inhaled as dust.
o Contact with eyes and skin may cause irritation.

o May be harmful if ingested.

Recommended Personal Protective Equipment (PPE):

Specifications and

Area of Protection Required PPE
Remarks
Safety glasses with side- Must conform to EN 166 (EU)
Eye and Face )
shields or goggles. or NIOSH (US) standards.

_ _ Inspect gloves before use.
) Chemical-resistant gloves i ) )
Skin o Change immediately if
(e.g., Nitrile rubber). )
contaminated or torn.

Should be worn to prevent skin
Laboratory coat.
exposure.

If dust formation is significant,
Respirat Not required under normal use  a NIOSH-approved respirator
espiratory _ - _ _ o
with adequate ventilation. with a particle filter is

recommended.

Handling and Storage Procedures

Handling:
o Ensure adequate ventilation in the handling area.

¢ Avoid the formation of dust.
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e Avoid contact with skin, eyes, and clothing.

e Do not ingest or inhale.

e Wash hands thoroughly after handling.

Storage:

o Keep containers tightly closed.

» Store in a dry, cool, and well-ventilated place.

e Incompatible materials to avoid are strong oxidizing agents.
Spill and Disposal Plan

Spill Response:

o Evacuate: Clear the immediate area of the spill.

» Ventilate: Ensure the area is well-ventilated.

» Contain: Use an inert material (e.g., sand, earth) to absorb the spill.

» Collect: Sweep or shovel the material into a suitable container for disposal. Avoid generating
dust.

e Clean: Clean the spill area thoroughly.
Disposal:

o Contaminated Materials: Place any contaminated items, such as gloves and paper towels,
into a sealed and labeled container for hazardous waste disposal.

o Chemical Waste: Dispose of n-Tetracontane-d82 and any resulting chemical waste in
accordance with institutional, local, and national regulations. Waste should be collected in a
labeled, sealed container. For small quantities, consult your institution's chemical waste
disposal guidelines.
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Experimental Workflow

The following diagram outlines the standard workflow for handling n-Tetracontane-d82 in a
laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Lab Coat
- Nitrile Gloves

'

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

egin Experiment

Handling & Experimentation

Weigh n-Tetracontane-d82

l

Perform Experimental Procedure

onclude Experiment

Cleanup & Disposal

Clean Glassware and Workspace

'

Segregate Waste
- Solid Waste
- Contaminated PPE

:

Dispose of Waste in Labeled Containers

Click to download full resolution via product page

Standard Laboratory Workflow for n-Tetracontane-d82
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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